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Compound of Interest

Compound Name: 3,5-Dichlorotoluene

Cat. No.: B1293413

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material
Safety Data Sheet (MSDS) for 3,5-Dichlorotoluene (CAS No. 25186-47-4). The following
sections detail its properties, hazards, and the necessary precautions for its use in a laboratory
and drug development setting.

Section 1: Chemical and Physical Properties

3,5-Dichlorotoluene is a colorless to yellow solid or liquid with a strong, aromatic odor.[1][2] It
is sparingly soluble in water.[1] This compound serves as a crucial intermediate in the synthesis
of various organic molecules, including active pharmaceutical ingredients (APIs) and
agrochemicals like the herbicide propyzamide.[2][3]

Table 1: Physical and Chemical Properties of 3,5-Dichlorotoluene
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Property Value Source
CAS Number 25186-47-4 (1102131141
Molecular Formula C7H6CI2 [1][5][6]
Molecular Weight 161.03 g/mol [31[5][6]
Appearance Co?orless to yellow liquid or o

solid
Melting Point 25.1 °C (77.2 °F) 2]
Boiling Point 202 - 203 °C (395.6 - 397.4 °F)  [2][7]
Density 1.242 - 1.25 g/mL [21[7]
Flash Point 79 °C (174.2 °F) [7]
Solubility Sparingly soluble in water [1]

Storage Temperature

Room Temperature (Sealed in
dry)

[7]

Section 2: Safety and Hazards

3,5-Dichlorotoluene is classified as a hazardous substance. It is crucial to understand its

potential effects and the necessary precautions to ensure safe handling.

Table 2: GHS Hazard Information for 3,5-Dichlorotoluene
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Hazard Class Hazard Statement GHS Pictogram Signal Word
) o H315: Causes skin GHSO07 (Exclamation )
Skin Irritation o Warning

irritation Mark)
o H319: Causes serious  GHSO07 (Exclamation ]
Eye Irritation o Warning
eye irritation Mark)
Specific target organ
toxicity — single H335: May cause GHSO07 (Exclamation ]
. : o Warning
exposure (Respiratory  respiratory irritation Mark)
tract irritation)
Acute toxicity, oral H302: Harmful if GHSO07 (Exclamation ]
i Warning
(potential) swallowed Mark)
Acute toxicity, dermal H312: Harmful in GHSO07 (Exclamation _
_ . . Warning
(potential) contact with skin Mark)
Acute toxicity, H332: Harmful if GHSO07 (Exclamation )
Warning

inhalation (potential)

inhaled

Mark)

Note: The acute toxicity warnings (H302, H312, H332) are indicated as potential hazards by

some suppliers.[6]

The primary hazards associated with 3,5-Dichlorotoluene are skin, eye, and respiratory

irritation.[4][5][6][8] In case of exposure to high temperatures, it may emit toxic fumes.[1] It is

also considered harmful to aquatic life.[1]

Section 3: Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure safety.

Handling:

» Ventilation: Use only outdoors or in a well-ventilated area.[8][9]

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4][8][9]
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o Skin Protection: Wear protective gloves and clothing to prevent skin contact.[8][9]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[10]

e Hygiene: Wash hands and any exposed skin thoroughly after handling.[9] Avoid breathing
dust, fumes, gas, mist, vapors, or spray.[4][8]

o Fire Prevention: Keep away from heat, sparks, open flames, and hot surfaces.[9]
Storage:

e Store in a cool, dry, and well-ventilated place.[5][9]

o Keep containers tightly closed.[5][9]

o Store locked up.[4][8][9]

e Incompatible Materials: Keep away from strong oxidizing agents.[9][11]

Section 4: First Aid and Emergency Procedures

Table 3: First Aid Measures for 3,5-Dichlorotoluene Exposure
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing.[4][8][9] If symptoms

persist, consult a doctor.[4]

Skin Contact

Wash off with soap and plenty of water.[5][8][9]
If skin irritation occurs, get medical
advice/attention.[8][9]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[4][8][9] If eye irritation

persists, get medical advice/attention.[8][9]

Ingestion

Rinse mouth with water.[5] Immediately give a
glass of water.[8] If symptoms persist, consult a
doctor.[4] Never give anything by mouth to an

unconscious person.[5]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][12]

e Specific Hazards: Containers may explode when heated.[9][12] Hazardous combustion

products include carbon oxides and hydrogen chloride gas.[5][9]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5][12]

Accidental Release Measures:

e Personal Precautions: Avoid breathing dust and contact with skin and eyes. Wear protective

clothing, gloves, safety glasses, and a dust respirator.[3]

e Environmental Precautions: Do not allow the product to enter drains, sewers, or waterways.

[4]15]
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e Containment and Cleaning: Use dry clean-up procedures and avoid generating dust.[8] Soak
up with inert absorbent material and dispose of as hazardous waste.[5]

Section 5: Experimental Protocols and Data

While specific, detailed experimental protocols for the toxicological and physical data are not
typically provided in standard safety data sheets, the information is derived from standardized
testing methods established by regulatory bodies. For instance, properties like melting point,
boiling point, and flash point are determined using internationally recognized procedures.
Toxicological data, such as LD50 values, are obtained from animal studies conducted under
controlled laboratory conditions. For detailed methodologies, researchers should consult
specialized toxicological databases and chemical analysis literature.

Section 6: MSDS Logical Structure

A Material Safety Data Sheet (MSDS), now more commonly known as a Safety Data Sheet
(SDS), follows a standardized 16-section format to provide comprehensive information about a
chemical substance. The logical flow of this information is crucial for quick access to relevant
data in various situations, from routine handling to emergencies.
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Identification & Hazards

1. Identification

2. Hazard(s) Identification

3. Composition/Information on Ingredients

Emergency‘ ’Information

4. First-Aid Measures

5. Fire-Fighting Measures

6. Accidental Release Measures

Handling z‘iyExposure

7. Handling and Storage

Physical & Che"rical Properties

9. Physical and Chemical Properties
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11. Toxicological Information
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13. Disposal Considerations

14. Transport Information
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Click to download full resolution via product page

Caption: Logical flow of information in a 16-section Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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